2-(2-Fluorophenyl)ethanimidamide hydrochloride
Overview
Description
“2-(2-Fluorophenyl)ethanimidamide hydrochloride” is a chemical compound with the CAS Number: 860815-04-9. It has a molecular weight of 188.63 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC Name for this compound is this compound. The InChI Code is 1S/C8H9FN2.ClH/c9-7-4-2-1-3-6(7)5-8(10)11;/h1-5H,10-11H2;1H .Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature .Scientific Research Applications
Synthesis and Chemical Structure
- Synthesis Techniques and Characteristics : The compound 2-(2-Fluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride was synthesized using a divergent synthetic method from 2-bromo-1-(2-fluorophenyl)-1-propanone. This process features easy operation, mild reaction conditions, and high yield, indicating the compound's efficiency and adaptability in synthetic chemistry (Tan Bin, 2010).
Applications in Complex Formation and Biological Studies
- In Complexes with Diorganosilicon(IV) : Diorganosilicon(IV) complexes derived from fluoroimines, including 2-(2-Fluorophenyl)ethanimidamide hydrochloride, have been studied for their structural properties and potential biological applications. These complexes exhibit trigonal bipyramidal and octahedral geometries and have been assessed for their growth inhibiting potential against fungal and bacterial strains (C. Saxena & R. Singh, 1994).
Potential in Pharmacology and Drug Development
- Antiarrhythmic Potential : A derivative of this compound, specifically hydrochloride 1-(4-fluorophenyl)-1-(4-nitrobenzoylamino)-2-(N-ethyl-4-piperidyl)-ethane, has shown promise as a class III antiarrhythmic drug and has been selected for clinical trials (Р. Г. Глушков et al., 2011).
Analytical and Environmental Applications
- Role in Analytical Chemistry : The compound and its derivatives have been used in the synthesis of probes for detecting metal ions like Hg2+ in environmental and biological systems. This demonstrates its utility in developing sensitive and selective methods for environmental monitoring (Baocun Zhu et al., 2014).
Safety and Hazards
properties
IUPAC Name |
2-(2-fluorophenyl)ethanimidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2.ClH/c9-7-4-2-1-3-6(7)5-8(10)11;/h1-4H,5H2,(H3,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWVCHPAFMZRITG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=N)N)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClFN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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